molecular formula C21H20N2O8 B564582 Oxcarbazepine N-β-D-Glucuronide CAS No. 1260595-39-8

Oxcarbazepine N-β-D-Glucuronide

Cat. No. B564582
CAS RN: 1260595-39-8
M. Wt: 428.397
InChI Key: WWQCHHFYIDCMSO-QXCZDIPSSA-N
Attention: For research use only. Not for human or veterinary use.
Usually In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

Oxcarbazepine N-β-D-Glucuronide is a metabolite of Oxcarbazepine . It has a molecular weight of 428.39 and a molecular formula of C21H20N2O8 .


Molecular Structure Analysis

The molecular structure of Oxcarbazepine N-β-D-Glucuronide is derived from Oxcarbazepine . The molecular formula is C21H20N2O8 , but the specific structural details are not provided in the search results.


Chemical Reactions Analysis

Oxcarbazepine is rapidly reduced by cytosolic enzymes in the liver to its active metabolite, MHD . This step is mediated by cytosolic arylketone reductases . MHD is then eliminated by conjugation with glucuronic acid .


Physical And Chemical Properties Analysis

Oxcarbazepine N-β-D-Glucuronide has a molecular weight of 428.39 . The absorption of Oxcarbazepine is complete . In plasma after a single oral administration of Oxcarbazepine, the mean apparent elimination half-life (t½) of MHD in adults was 8–9 hours . At steady state, MHD displays predictable linear pharmacokinetics at doses ranging from 300 to 2400mg .

Mechanism of Action

Oxcarbazepine and its active metabolite, MHD, block voltage-sensitive sodium channels, stabilizing hyperexcited neuronal membranes, inhibiting repetitive firing, and decreasing the propagation of synaptic impulses . These actions are believed to prevent the spread of seizures .

Safety and Hazards

Oxcarbazepine N-β-D-Glucuronide should be handled with care to avoid contact with skin and eyes . Formation of dust and aerosols should be avoided . Special instructions should be obtained before use .

properties

CAS RN

1260595-39-8

Product Name

Oxcarbazepine N-β-D-Glucuronide

Molecular Formula

C21H20N2O8

Molecular Weight

428.397

IUPAC Name

(2S,3S,4S,5R,6R)-3,4,5-trihydroxy-6-[(5-oxo-6H-benzo[b][1]benzazepine-11-carbonyl)amino]oxane-2-carboxylic acid

InChI

InChI=1S/C21H20N2O8/c24-14-9-10-5-1-3-7-12(10)23(13-8-4-2-6-11(13)14)21(30)22-19-17(27)15(25)16(26)18(31-19)20(28)29/h1-8,15-19,25-27H,9H2,(H,22,30)(H,28,29)/t15-,16-,17+,18-,19+/m0/s1

InChI Key

WWQCHHFYIDCMSO-QXCZDIPSSA-N

SMILES

C1C2=CC=CC=C2N(C3=CC=CC=C3C1=O)C(=O)NC4C(C(C(C(O4)C(=O)O)O)O)O

synonyms

5-(Aminocarbonyl)-5H-dibenz[b,f]azepin-10-yl N-β-D-Glucopyranosiduronic Acid;  1-Deoxy-1-[[(10,11-dihydro-10-oxo-5H-dibenz[b,f]azepin-5-yl)carbonyl]amino]-β-D-glucopyranuronic Acid; 

Origin of Product

United States

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.